Cas no 71608-03-2 (1,3-Benzenediol, 4-methyl-6-nitro-)

1,3-Benzenediol, 4-methyl-6-nitro- structure
71608-03-2 structure
Product Name:1,3-Benzenediol, 4-methyl-6-nitro-
CAS No:71608-03-2
MF:C7H7NO4
MW:169.134782075882
CID:1751044
PubChem ID:12955180
Update Time:2025-04-21

1,3-Benzenediol, 4-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 4-methyl-6-nitro-
    • 4-Methyl-6-nitrobenzene-1,3-diol
    • DTXSID601020233
    • 71608-03-2
    • Inchi: 1S/C7H7NO4/c1-4-2-5(8(11)12)7(10)3-6(4)9/h2-3,9-10H,1H3
    • InChI Key: QEWHBPQJDKBLLE-UHFFFAOYSA-N
    • SMILES: OC1=CC(=C(C=C1C)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 169.03751
  • Monoisotopic Mass: 169.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 86.3Ų

Experimental Properties

  • PSA: 83.6
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